Cas no 872407-86-8 (Ethanone,1-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Ethanone,1-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 872407-86-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 719446
• PubChem ID: 45121245
• Update Time: 2025-04-19

Ethanone,1-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-
• DM-0736
• AKOS027418208
• DTXSID201240300
• 872407-86-8
• SCHEMBL23558367
• 1-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanone

• Inchi： 1S/C7H11N3O/c1-4-7(8)5(2)10(9-4)6(3)11/h8H2,1-3H3
• InChI Key： GPJJFVKGKLFVOT-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 0.2